Cas no 68766-96-1 ((R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone)

• Product Name: (R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
• CAS No: 68766-96-1
• Molecular Formula: C₇H₁₁NO₃
• Molecular Weight: 157.16714
• MDL: MFCD00010848
• CID: 58855
• PubChem ID: 643508

(R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone Properties

Names and Identifiers

• (R)-Ethyl 5-oxopyrrolidine-2-carboxylate
• D-(-)-Pyroglutamic acid ethyl ester
• Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate
• (R)-(-)-5-Ethylcarboxyl-2-pyrrolidinone
• Ethyl D-(-)-pyroglutamate
• D-pyr-Oet
• Ethyl (R)-()-2-pyrrolidone-5-carboxylate
• H-D-Pyr-Oet
• D-PyroglutaMic acid ethyl ester
• ethyl (2R)-5-oxopyrrolidine-2-carboxylate
• SCHEMBL80480
• DS-15313
• ethyl (R)-5-oxopyrrolidine-2-carboxylate
• MFCD00010848
• QYJOOVQLTTVTJY-RXMQYKEDSA-N
• (R)-ethyl 5-oxo-pyrrolidine-2-carboxylate
• D-Pyroglutamic acid ethyl ester, puriss., >=99.0% (sum of enantiomers, HPLC)
• CS-W002063
• (R)-5-oxo-pyrrolidine-2-carboxylic acid ethyl ester
• D-proline, 5-oxo-, ethyl ester
• BP-12289
• D-Pyroglutamic ethyl ester
• InChI=1/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)/t5-/m1/s
• EN300-2989562
• ethyl(R)-5-oxopyrrolidine-2-carboxylate
• (R)-ethyl 5-oxopyrrolidin-2-carboxylate
• Ethyl (R)-(-)-2-pyrrolidone-5-carboxylate, 98%
• 5-Oxo-2-pyrrolidine-carboxylic acid, ethyl ester
• D-PyrOEt
• AMY25307
• ethyl 5-oxo-D-prolinate
• AKOS005256916
• (R)-5-Oxopyrrolidine-2-carboxylic Acid Ethyl Ester
• 68766-96-1
• 5-Oxo-D-proline Ethyl Ester
• J-300312
• 5-Oxo-D-proline Ethyl Ester; (R)-5-Oxopyrrolidine-2-carboxylic Acid Ethyl Ester;
• Ethyl(R)-(-)-2-pyrrolidone-5-carboxylate
• Ethyl (R)-(?)-2-pyrrolidone-5-carboxylate
• DB-007460

• MDL： MFCD00010848
• InChIKey： QYJOOVQLTTVTJY-RXMQYKEDSA-N
• Inchi： InChI=1S/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)
• SMILES： O=C1NC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 157.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 157.074
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• LogP: 0.15690
• PSA: 55.40000
• Refractive Index: n20/D 1.478(lit.)
• Boiling Point: 176 °C/12 mmHg(lit.)
• Melting Point: 49-53 °C (lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: No data avaiable
• Specific Rotation: 3.5 º (c=5, H2O)
• Optical Activity: [α]/D −4.0±1°, c = 10 in ethanol
• Density: 1.2483 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters